3-(2,4-Dimethylbenzenesulfonyl)-1-ethyl-6-fluoro-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one

• IUPAC Name: 3-(2,4-dimethylphenyl)sulfonyl-1-ethyl-6-fluoro-7-(4-methylpiperidin-1-yl)quinolin-4-one
• InChI: InChI=1S/C25H29FN2O3S/c1-5-27-15-24(32(30,31)23-7-6-17(3)12-18(23)4)25(29)19-13-20(26)22(14-21(19)27)28-10-8-16(2)9-11-28/h6-7,12-16H,5,8-11H2,1-4H3
• InChI Key: WTHIUVOGZYVKNG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=O)C2=CC(=C(C=C21)N3CCC(CC3)C)F)S(=O)(=O)C4=C(C=C(C=C4)C)C
• Molecular Formula: C25H29FN2O3S
• Molecular Weight: 456.6 g/mol

Description

3-(2,4-Dimethylbenzenesulfonyl)-1-ethyl-6-fluoro-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one is a useful research compound. Its molecular formula is C25H29FN2O3S and its molecular weight is 456.58. The purity is usually 95%.
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Scientific Research Applications

Anticancer Agents Synthesis

The synthesis of novel α-aminophosphonate derivatives containing a 2-oxoquinoline structure, through a one-pot three-component method, has demonstrated potential anticancer activities. These compounds were evaluated against various cancer cell lines, including A549 (human lung adenocarcinoma), HeLa (human cervical carcinoma), MCF-7 (human breast cancer), and U2OS (human osteosarcoma) in vitro. The pharmacological screening indicated moderate to high levels of antitumor activities, with many compounds showing more potent inhibitory activities comparable to 5-fluorouracil (5-FU), used as a positive control (Fang et al., 2016).

Antibacterial Activity

Research on the synthesis of ethyl 2-amino-6-methyl-5-oxo-4-aryl-5,6-dihydro-4H-pyrano[3,2-c]quinoline-3-carboxylate revealed antibacterial activity against both Gram-positive and Gram-negative bacteria. These compounds were moderately effective against bacterial growth, with the highest effectiveness observed against Pseudomonas aeruginosa (Asghari et al., 2014).

Fluorescent Properties and Antioxidant Activity

A study focused on the synthesis and evaluation of benzene-fluorinated 2,2-dimethyl-2,3-dihydro-1H-quinolin-4-ones explored their photofluorescent properties and antioxidant activities. It was found that compounds with different numbers of fluoro-substituents exhibited almost identical fluorescence properties. Furthermore, some derivatives demonstrated an enhanced cytotoxic effect against tumor cells compared to normal cells, highlighting their potential as novel therapeutics with antioxidative properties (Politanskaya et al., 2015).